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Compound of Interest

Compound Name: Baz2-icr

cat. No.: B15571862

This guide provides essential safety and logistical information for the proper disposal of BAZ2-
ICR, a potent and selective BAZ2A/B bromodomain inhibitor. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance. BAZ2-ICR is classified as
acutely toxic if ingested and must be handled as hazardous waste.

Chemical and Physical Properties

A summary of the quantitative data for BAZ2-ICR is presented below, offering a quick reference
for researchers.
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Property Value Source
Molecular Weight 357.41 g/mol [1]
Form Powder [1][2]
Color White to beige [11[2]
Purity >98% (HPLC) [1][2]

Solubility in DMSO

10 mg/mL

[1](2]

Storage Temperature

2-8°C or -20°C

[2](3]

Stability > 4 years (at -20°C) [4]

ICso (BAZ2A) 130 nM [3][5]
ICso (BAZ2B) 180 nM [3][5]
Kd (BAZ2A) 109 nM [2](3]
Kd (BAZ2B) 170 nM [2][3]

Hazard Identification and Safety Precautions

BAZ2-ICR is classified under the Globally Harmonized System (GHS) with the following

hazards:

Signal Word: Danger[1][2]

Pictogram: GHS06 (Skull and Crossbones)[1][2]

Hazard Statement: H301 - Toxic if swallowed[1][2]

Precautionary Statements: P264, P270, P301 + P310, P405, P501[1][2]

Due to its acute oral toxicity, all handling and disposal procedures must be conducted with

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves. If handling BAZ2-ICR in a DMSO solution, butyl gloves are

recommended, as DMSO can facilitate skin absorption.[6]
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Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the safe
disposal of BAZ2-ICR and associated materials.

BAZ2-ICR Disposal Workflow

Waste Identification

Identify Waste Type
Y
Unused/Expired BAZ2-ICR Powder BAZ2-ICR in Solution (e.g., DMSO) (Glosg's“?rri";';‘aée:n{‘;g‘gri’eem)
/
7

Waste Segreg{;oltion & Collection

Collect in a dedicated, sealed, and Collect in a dedicated, sealed, and Collect in a dedicated, sealed, and
properly labeled hazardous waste container. properly labeled hazardous liquid waste container. properly labeled solid hazardous waste container.

Storage & Disposal
\ < v > /

Store waste in a designated Satellite
Accumulation Area away from incompatible materials.

Arrange for pickup by your institution's

Environmental Health & Safety (EHS) department
or a licensed hazardous waste contractor.

DO NOT dispose down the drain.
DO NOT dispose in regular trash.

Click to download full resolution via product page
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Caption: Logical workflow for the safe disposal of BAZ2-ICR.

Step-by-Step Disposal Protocol

This protocol provides detailed steps for the disposal of all waste streams containing BAZ2-
ICR. The guiding principle is that all materials that have come into contact with BAZ2-ICR must
be treated as hazardous chemical waste.

1. Waste Segregation at the Source:
e Solid Waste:

o This includes unused or expired BAZ2-ICR powder, as well as disposable materials
contaminated with the powder (e.g., weigh boats, spatulas, contaminated paper towels).

o Carefully place these materials into a designated, robust, and sealable hazardous waste
container. The container must be clearly labeled as "Hazardous Waste - Acutely Toxic" and
list "BAZ2-ICR" as a constituent.

e Liquid Waste:
o This includes any solutions containing BAZ2-ICR, such as stock solutions in DMSO.

o Collect all liquid waste in a dedicated, leak-proof, and chemically compatible hazardous
waste container (e.g., a designated solvent waste bottle).

o The container must be clearly labeled as "Hazardous Waste - Acutely Toxic, Flammable"
(if the solvent is flammable) and list all chemical constituents, including "BAZ2-ICR" and
the solvent(s).

e Contaminated Labware:

o Disposable items such as gloves, pipette tips, and serological pipettes that have come into
contact with BAZ2-ICR (solid or liquid) must be collected as hazardous solid waste.[7]

o The original, now empty, BAZ2-ICR container must also be disposed of as hazardous
waste and should not be rinsed or reused.[7][8]
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o Place these items in a separate, clearly labeled hazardous waste bag or container.

2. Waste Container Labeling and Storage:

o All waste containers must be labeled with a hazardous waste tag immediately upon starting
waste accumulation. The label must include the full chemical name ("BAZ2-ICR") and a clear
indication of its toxic hazard.[7][9]

o Keep all waste containers securely sealed when not actively adding waste.[10]

» Store the sealed waste containers in a designated and secure Satellite Accumulation Area
within the laboratory, away from incompatible materials.[10]

3. Final Disposal Procedure:

e Do not, under any circumstances, dispose of BAZ2-ICR powder, solutions, or contaminated
materials in the regular trash or pour them down the sink.[2][9][10]

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous-waste disposal contractor to arrange for the collection and proper disposal of the
waste containers.[4][9]

o Follow all institutional and local regulations for hazardous waste pickup and disposal. The
precautionary statement P501 mandates that disposal must be in accordance with all
applicable regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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